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Compound of Interest

Compound Name: Araneosol

Cat. No.: B017500

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of novel chemical entities is paramount. This guide focuses on the chemical
structure and available information for Araneosol, a flavonoid compound.

Chemical Structure of Araneosol

Araneosol is a substituted chromen-4-one, placing it within the flavonoid family of natural
products.[1][2] Its chemical identity is defined by the following systematic and structural
identifiers:

IUPAC Name: 5,7-dihydroxy-3,6,8-trimethoxy-2-(4-methoxyphenyl)chromen-4-one[1]

Molecular Formula: C1oH180s[1][2]

Canonical SMILES:
COC1=CC=C(C=C1)C2=C(C(=0)C3=C(C(=C(C(=C302)0C)0)0C)0)0C[1]

Synonyms: 5,7-dihydroxy-3,6,8,4'-tetramethoxyflavone[1][3]

The core of Araneosol is a chromen-4-one structure, which consists of a benzene ring fused to
a pyran ring. This core is further embellished with hydroxyl and methoxy functional groups,
which are known to influence the biological activity of flavonoids. Specifically, Araneosol
possesses two hydroxyl groups at positions 5 and 7, and three methoxy groups at positions 3,
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6, and 8. Additionally, a 4-methoxyphenyl group is attached at the 2-position of the chromen-4-

one core.

Table 1: Chemical Properties of Araneosol

Property Value Source

5,7-dihydroxy-3,6,8-trimethoxy-

IUPAC Name 2-(4-methoxyphenyl)chromen- [1]
4-one

Molecular Formula C19H180s [1][2]

Molecular Weight 374.34 g/mol [2]

COC1=CC=C(C=C1)C2=C(C(

Canonical SMILES =0)C3=C(C(=C(C(=C302)0C) [1]
0)0C)0)oC
CAS Number 50461-86-4 [1]

Biological Activity and Experimental Data

Currently, there is a significant lack of specific biological data, quantitative experimental results,
and detailed signaling pathway information for Araneosol in publicly available scientific
literature. While Araneosol has been identified as a constituent of the plant Herissantia tiubae,
which has been studied for its anti-asthmatic and anxiolytic effects, the specific contribution of
Araneosol to these activities has not been elucidated.

The broader class of flavonoids is known for a wide range of biological activities, including
antioxidant, anti-inflammatory, and anticancer effects. The presence of hydroxyl and methoxy
groups on the flavonoid scaffold of Araneosol suggests that it may possess similar properties.
However, without direct experimental evidence, any potential biological activity remains
speculative.

Experimental Protocols

Detailed experimental protocols for the synthesis or isolation of Araneosol are not readily
available in the current body of scientific literature. General methods for the isolation of
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flavonoids from plant materials typically involve solvent extraction followed by chromatographic
separation techniques. A general workflow for such a process is outlined below.

Click to download full resolution via product page

Figure 1. A generalized workflow for the isolation of flavonoid compounds from plant material.

Signaling Pathways

Due to the absence of specific research on the molecular mechanisms of Araneosol, there are
no described signaling pathways that are definitively modulated by this compound. Flavonoids,
as a class, are known to interact with a variety of cellular signaling pathways, including but not

limited to:

» NF-kB Signaling Pathway: Many flavonoids are known to inhibit the NF-kB pathway, which is
a key regulator of inflammation.

 MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) pathway is involved
in cell proliferation, differentiation, and apoptosis, and is a target for some flavonoids.

» PI3K/Akt Signaling Pathway: This pathway is crucial for cell survival and growth and is
another common target for flavonoid compounds.

Below is a simplified, hypothetical representation of how a flavonoid might interact with the NF-
KB signaling pathway, a common mechanism for anti-inflammatory action.
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Figure 2. A hypothetical model of Araneosol inhibiting the NF-kB signaling pathway.
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Conclusion and Future Directions

Araneosol is a structurally defined flavonoid with potential for biological activity based on its
chemical features. However, there is a clear need for further research to determine its specific
biological effects, quantify its activity, and elucidate the molecular mechanisms and signaling
pathways through which it may act. Future studies should focus on the isolation or synthesis of
Araneosol in sufficient quantities for comprehensive biological screening. Such research would
be invaluable for drug discovery and development professionals seeking to explore the
therapeutic potential of novel natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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